Cas no 40621-84-9 (3-Methyl-5-nitro-1H-indazole)

3-Methyl-5-nitro-1H-indazole structure
3-Methyl-5-nitro-1H-indazole structure
Product Name:3-Methyl-5-nitro-1H-indazole
CAS No:40621-84-9
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD07082699
CID:55258
PubChem ID:11229104
Update Time:2025-04-18

3-Methyl-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-nitro-1H-indazole
    • 3-methyl-5-nitro-2H-indazole
    • 1H-INDAZOLE, 3-METHYL-5-NITRO-
    • 1H-Indazole,3-methyl-5-nitro-
    • PubChem7824
    • 3-methyl-5-nitroindazole
    • ZGDNJFXKELMVLS-UHFFFAOYSA-N
    • PB14474
    • ST1100597
    • AB0024778
    • W6117
    • A6788
    • 621M849
    • Z1438483408
    • SY042037
    • Z1198171687
    • EN300-111542
    • SCHEMBL266008
    • AKOS006286037
    • AMY29080
    • 3-Hydroxymethyl-5-nitro-1H-indazole
    • MFCD07082699
    • J-512870
    • 40621-84-9
    • DTXSID70459384
    • AC-25181
    • DS-1331
    • CS-0019178
    • FT-0657713
    • DB-014310
    • MDL： MFCD07082699
    • Inchi： 1S/C8H7N3O2/c1-5-7-4-6(11(12)13)2-3-8(7)10-9-5/h2-4H,1H3,(H,9,10)
    • InChI Key： ZGDNJFXKELMVLS-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC2C(C=1)=C(C)NN=2)=O

Computed Properties

  • Exact Mass: 177.05400
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.437
  • Boiling Point: 384.9℃ at 760 mmHg
  • Flash Point: 90°C
  • Refractive Index: 1.707
  • PSA: 74.50000
  • LogP: 2.30270

3-Methyl-5-nitro-1H-indazole Security Information

3-Methyl-5-nitro-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
063308-250mg
3-Methyl-5-nitro-1H-indazole
 40621-84-9 95%
250mg
 ￡26.00 2022-03-01
Fluorochem
063308-1g
3-Methyl-5-nitro-1H-indazole
 40621-84-9 95%
1g
 ￡62.00 2022-03-01
Fluorochem
063308-10g
3-Methyl-5-nitro-1H-indazole
 40621-84-9 95%
10g
 ￡262.00 2022-03-01
Fluorochem
063308-25g
3-Methyl-5-nitro-1H-indazole
 40621-84-9 95%
25g
 ￡574.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M176423-1g
3-Methyl-5-nitro-1H-indazole
 40621-84-9 97%
1g
 ¥251.90 2023-09-01
TRC
B495348-50mg
3-Methyl-5-nitro-1H-indazole
 40621-84-9
50mg
 $ 50.00 2022-06-07
TRC
B495348-100mg
3-Methyl-5-nitro-1H-indazole
 40621-84-9
100mg
 $ 65.00 2022-06-07
TRC
B495348-500mg
3-Methyl-5-nitro-1H-indazole
 40621-84-9
500mg
 $ 80.00 2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H824954-5g
3-methyl-5-nitro-1H-indazole
 40621-84-9 ≥95%
5g
 1,438.20 2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB06735-50g
3-methyl-5-nitro-1H-indazole
 40621-84-9 95%
50g
 $960 2023-09-07

3-Methyl-5-nitro-1H-indazole Production Method

3-Methyl-5-nitro-1H-indazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40621-84-9)3-Methyl-5-nitro-1H-indazole
Order Number:A6788
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):219.0
Email:sales@amadischem.com

3-Methyl-5-nitro-1H-indazole Related Literature

Related Categories

40621-84-9 (3-Methyl-5-nitro-1H-indazole) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:40621-84-9)3-Methyl-5-nitro-1H-indazole
A6788
Purity:99%
Quantity:25g
Price ($):219.0
Email